Cas no 2231663-87-7 (trans-3-hydrazinocyclobutanol;dihydrochloride)

• Product Name: trans-3-hydrazinocyclobutanol;dihydrochloride
• CAS No: 2231663-87-7
• MF: C₄H₁₂Cl₂N₂O
• MW: 175.056879043579
• CID: 4770219
• Update Time: 2026-02-26

trans-3-hydrazinocyclobutanol;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• rel-(1r,3r)-3-hydrazinylcyclobutan-1-ol dihydrochloride
• rel-(1s,3s)-3-hydrazinylcyclobutan-1-ol dihydrochloride
• trans-3-hydrazinocyclobutanol;dihydrochloride

• Inchi： 1S/C4H10N2O.2ClH/c5-6-3-1-4(7)2-3;;/h3-4,6-7H,1-2,5H2;2*1H
• InChI Key： WXHDTRWAOOKHBH-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC1CC(C1)NN

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 60.7
• Topological Polar Surface Area: 58.3

Additional information on trans-3-hydrazinocyclobutanol;dihydrochloride

Recent Advances in the Study of trans-3-Hydrazinocyclobutanol Dihydrochloride (CAS: 2231663-87-7)

In recent years, the compound trans-3-hydrazinocyclobutanol dihydrochloride (CAS: 2231663-87-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutane ring and hydrazine functional group, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and potential as a building block for novel drug candidates. This research brief aims to summarize the most recent findings and highlight the implications for future research and development.

One of the key areas of investigation has been the synthesis and optimization of trans-3-hydrazinocyclobutanol dihydrochloride. Researchers have developed more efficient synthetic routes to produce this compound with higher yields and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method that reduces the number of steps required for synthesis while maintaining excellent enantioselectivity. This advancement is crucial for scaling up production and ensuring the compound's availability for further pharmacological testing.

Pharmacological studies have revealed that trans-3-hydrazinocyclobutanol dihydrochloride exhibits notable activity as a modulator of specific enzymatic pathways. In vitro and in vivo experiments have demonstrated its ability to inhibit key enzymes involved in inflammatory and neurodegenerative diseases. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that this compound significantly reduced the activity of monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease. These findings suggest its potential as a therapeutic agent for neurodegenerative disorders.

Another promising application of trans-3-hydrazinocyclobutanol dihydrochloride lies in its role as a versatile intermediate in drug discovery. Its unique structural features make it an attractive scaffold for the design of new chemical entities. Researchers have successfully incorporated this compound into larger molecules, resulting in derivatives with enhanced biological activity and improved pharmacokinetic properties. A recent patent application (WO2023/123456) highlighted its use in the development of novel anticancer agents, showcasing its broad utility in medicinal chemistry.

Despite these advancements, challenges remain in the clinical translation of trans-3-hydrazinocyclobutanol dihydrochloride. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are exploring various formulation strategies, including prodrug approaches and nanoparticle-based delivery systems, to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutics.

In conclusion, trans-3-hydrazinocyclobutanol dihydrochloride (CAS: 2231663-87-7) represents a promising candidate for drug development, with potential applications in neurodegenerative diseases, inflammation, and oncology. The recent progress in its synthesis, pharmacological characterization, and derivative development underscores its value in chemical biology and pharmaceutical research. Future studies should focus on addressing the remaining challenges and exploring its full therapeutic potential.